Cas no 24552-04-3 (3-Octanamine)
3-Octanamine structure
Product Name:3-Octanamine
3-Octanamine Chemical and Physical Properties
Names and Identifiers
-
- octan-3-amine
- 3-Octylamine
- SCHEMBL120706
- 3-Octanamine
- 24552-04-3
- oct-3-ylamine
- Q5651966
- Hexylamine, 1-ethyl-
- 1-Ethylhexylamine #
- 3-Aminooctane
- DTXSID50338188
- DTXCID80289275
-
- Inchi： 1S/C8H19N/c1-3-5-6-7-8(9)4-2/h8H,3-7,9H2,1-2H3
- InChI Key： JASMWYNKLTULAN-UHFFFAOYSA-N
- SMILES： NC(CC)CCCCC
Computed Properties
- Exact Mass: 129.151749610Da
- Monoisotopic Mass: 129.151749610Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 5
- Complexity: 52.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 26Ų
3-Octanamine Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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